N-(2,3-dimethoxybenzyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C23H25N3O4/c1-15-8-9-17(12-16(15)2)19-10-11-22(28)26(25-19)14-21(27)24-13-18-6-5-7-20(29-3)23(18)30-4/h5-12H,13-14H2,1-4H3,(H,24,27)
• InChI Key: IYHKYJXPKHIGMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=C(C(=CC=C3)OC)OC)C
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol

Description

N-(2,3-dimethoxybenzyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C23H25N3O4 and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Benzyl and Acetamide Moieties in Drug Development

• Chemical Structure Analysis : The structural analysis of compounds such as benznidazole, which shares a benzyl and acetamide moiety with the target compound, reveals the importance of these groups in determining the molecular conformation and intermolecular interactions, which are crucial for drug-receptor binding affinity (Soares-Sobrinho et al., 2018).

• Antioxidant Activity : Studies on novel N-substituted benzyl/phenyl acetamides, including compounds with dimethoxybenzyl groups, demonstrate their potential in generating antioxidant activities. This suggests the relevance of such structural features in designing compounds with radical scavenging capabilities (Ahmad et al., 2012).

• Synthetic Applications : The introduction of dimethoxybenzyl N-acetylcarbamate potassium salts illustrates the utility of these groups in synthetic chemistry, particularly in the production of N-alkylacetamides and carbamates, which are frequently found in pharmaceutical agents (Sakai et al., 2022).

• Inotropic Activity : Research on compounds such as 1,3-dihydro-3,3-dimethyl-5-(1,4,5,6-tetrahydro-6-oxo-3-pyridazinyl)-2H-indol-2-one, featuring a structural analogy with the acetamide group, highlights their potential inotropic (heart muscle contraction strength) effects, indicating the importance of such chemical structures in developing cardiovascular drugs (Robertson et al., 1986).

• Photoreactivity : The study of molecules with substituted nitrobenzyl groups bonded to N-(4-hydroxy-3-methoxybenzyl)acetamide underlines the impact of dimethoxybenzyl modifications on photoreactivity, which is relevant in designing photo-responsive therapeutic agents (Katritzky et al., 2003).